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Compound of Interest

Compound Name: Daunorubicin-13C,d3

Cat. No.: B10819151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for the isotopically labeled anthracycline antibiotic, Daunorubicin-13C,d3.

Intended for use as an internal standard in quantitative analyses by Gas Chromatography (GC)

or Liquid Chromatography-Mass Spectrometry (LC-MS), understanding its stability profile is

critical for ensuring accurate and reproducible experimental results.[1][2] This document

synthesizes available data on Daunorubicin-13C,d3 and its unlabeled counterpart,

Daunorubicin, to offer a detailed resource for laboratory professionals.

Chemical and Physical Properties
Daunorubicin-13C,d3 is a derivative of Daunorubicin, labeled with one carbon-13 atom and

three deuterium atoms. This labeling provides a distinct mass signature for use in mass

spectrometry-based assays.
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Property Value

Chemical Name

(8S,10S)-10-[(3-amino-2,3,6-trideoxy-α-L-lyxo-

hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-

trihydroxy-1-(methoxy-¹³C,d₃)-5,12-

naphthacenedione

Molecular Formula C₂₆[¹³C]H₂₆D₃NO₁₀

Molecular Weight 531.5 g/mol

Appearance Solid

Solubility Slightly soluble in DMSO.[1][3]

Recommended Storage and Shipping Conditions
Proper storage is paramount to maintaining the integrity and stability of Daunorubicin-13C,d3.

The following conditions are recommended based on supplier data.

Solid Form
Condition Recommendation Stability

Storage Temperature -20°C[1][3] ≥ 4 years[1]

Shipping Temperature

Shipped at room temperature

for domestic transit;

international shipping

conditions may vary.[1][2]

-

Light Exposure Store protected from light.[4] -

In Solution
Once reconstituted, the stability of Daunorubicin solutions is dependent on the solvent, pH,

temperature, and storage container. The data below, primarily from studies on unlabeled

Daunorubicin, provides guidance on the stability of Daunorubicin-13C,d3 in solution. It is

recommended to prepare fresh solutions for optimal performance. If storage of stock solutions

is necessary, it should be for the shortest possible duration under validated conditions.
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Solvent/Diluen
t

Concentration
Storage
Temperature

Container Duration

Water-for-

Injection
- 4°C

Polypropylene

Syringes

At least 43

days[5][6]

0.9% Sodium

Chloride
- 4°C or -20°C -

At least 43

days[5][6]

5% Dextrose - 4°C or -20°C -
At least 43

days[5]

0.9% Sodium

Chloride
- 25°C PVC Minibags

At least 43

days[5]

5% Glucose or

0.9% NaCl
-

4°C (light

protected)
PVC Bags 7 days[7]

Note: Daunorubicin is unstable in solutions with a pH greater than 8.[4]

Experimental Protocols
While specific stability-indicating methods for Daunorubicin-13C,d3 are not extensively

published, the following protocols, adapted from studies on unlabeled Daunorubicin, can be

used to assess its stability.

Stability Testing of Daunorubicin in Solution
This protocol outlines a general method for evaluating the stability of Daunorubicin in various

infusion fluids.

Objective: To determine the chemical stability of Daunorubicin in different intravenous solutions

under various storage conditions.

Materials:

Daunorubicin hydrochloride

0.9% Sodium Chloride injection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2229207/
https://www.semanticscholar.org/paper/STABILITY-OF-DOXORUBICIN%2C-DAUNORUBICIN-and-IN-and-Wood-Irwin/3ab691510460b9e2acdf22bc81a7310a2596fc1f
https://pubmed.ncbi.nlm.nih.gov/2229207/
https://www.semanticscholar.org/paper/STABILITY-OF-DOXORUBICIN%2C-DAUNORUBICIN-and-IN-and-Wood-Irwin/3ab691510460b9e2acdf22bc81a7310a2596fc1f
https://pubmed.ncbi.nlm.nih.gov/2229207/
https://pubmed.ncbi.nlm.nih.gov/2229207/
https://pubmed.ncbi.nlm.nih.gov/1475177/
https://pubchem.ncbi.nlm.nih.gov/compound/Daunorubicin
https://www.benchchem.com/product/b10819151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5% Dextrose injection

Water-for-Injection

Polyvinyl chloride (PVC) minibags

Polypropylene syringes

High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence

detector

C18 analytical column

Methodology:

Solution Preparation: Reconstitute Daunorubicin with the desired solvent (e.g., Water-for-

Injection) to a stock concentration. Further dilute the stock solution with the infusion fluids

(0.9% NaCl, 5% Dextrose) to the final desired concentration in the respective storage

containers (PVC minibags or polypropylene syringes).

Storage: Store the prepared solutions under different temperature conditions (e.g., -20°C,

4°C, 25°C) and, if necessary, protected from light.

Sampling: Withdraw aliquots from each container at predetermined time points (e.g., 0, 24,

48 hours, 7 days, etc.).

HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. An

example of HPLC conditions is a C18 column with a mobile phase consisting of a buffer and

an organic solvent, with detection at an appropriate wavelength.

Data Analysis: Calculate the concentration of Daunorubicin remaining at each time point

relative to the initial concentration. Stability is typically defined as the retention of at least

90% of the initial concentration.

Signaling Pathways
Daunorubicin exerts its cytotoxic effects through various mechanisms, including the induction of

apoptosis. In mature acute myeloid leukemia (AML) cells, Daunorubicin has been shown to
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activate a signaling cascade that leads to programmed cell death.

Daunorubicin Reactive Oxygen Species (ROS) Sphingomyelin-Ceramide
Pathway MEKK1 SEK1 JNK AP-1 Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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